Cas no 1189363-70-9 ((3-cyano-5-ethynylphenyl)boronic acid)

(3-cyano-5-ethynylphenyl)boronic acid structure
1189363-70-9 structure
Product Name:(3-cyano-5-ethynylphenyl)boronic acid
CAS No:1189363-70-9
MF:C9H6BNO2
MW:170.960442066193
CID:2616128
PubChem ID:57416371
Update Time:2025-04-21

(3-cyano-5-ethynylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-cyano-5-ethynylphenyl)boronic acid
    • 1189363-70-9
    • DTXSID10726047
    • Inchi: 1S/C9H6BNO2/c1-2-7-3-8(6-11)5-9(4-7)10(12)13/h1,3-5,12-13H
    • InChI Key: XUTYKWMXFFSAEP-UHFFFAOYSA-N
    • SMILES: OB(C1C=C(C#N)C=C(C#C)C=1)O

Computed Properties

  • Exact Mass: 171.0491586Da
  • Monoisotopic Mass: 171.0491586Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3Ų
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